2-Chloro-4-fluorophenyl ethyl carbonate

• Molecular Formula: C9H8ClFO3
• Molecular Weight: 218.61 g/mol
• IUPAC Name: (2-chloro-4-fluorophenyl) ethyl carbonate
• InChI: InChI=1S/C9H8ClFO3/c1-2-13-9(12)14-8-4-3-6(11)5-7(8)10/h3-5H,2H2,1H3
• InChI Key: YQKSSJXIMXARGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)OC1=C(C=C(C=C1)F)Cl

Description

2-Chloro-4-fluorophenyl ethyl carbonate is a useful research compound. Its molecular formula is C9H8ClFO3 and its molecular weight is 218.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-fluoro-phenol (0.8 mL, 7.64 mmol) and triethylamine (1.3 mL, 9.16 mmol) in dichloromethane (10 mL) at 0° C. was added ethyl chloroformate (0.9 mL, 9.16 mmol) dropwise. The ice bath was removed and the solution was allowed to warm to room temperature and stirred for an additional 16 hours. Afterwards dichloromethane (20 mL) was added to the mixture, the organic solution was washed with brine (50 mL), dried over anhydrous magnesium sulfate, filtered, and concentrated under vacuum to provide the title product as an oil (1.65 g, 100%).